Cas no 1706430-09-2 (2-(1,1-difluoroethyl)benzonitrile)

• Product Name: 2-(1,1-difluoroethyl)benzonitrile
• CAS No: 1706430-09-2
• MF: C₉H₇F₂N
• MW: 167.155389070511
• CID: 4613166
• PubChem ID: 76847592
• Update Time: 2024-11-05

2-(1,1-difluoroethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1,1-difluoroethyl)benzonitrile
• AKOS026675740
• TS-02245
• 1706430-09-2
• CS-0069389

• Inchi： 1S/C9H7F2N/c1-9(10,11)8-5-3-2-4-7(8)6-12/h2-5H,1H3
• InChI Key： USKBAWOLKDVRPC-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC=C1C(F)(F)C

Computed Properties

• Exact Mass: 167.05465555g/mol
• Monoisotopic Mass: 167.05465555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.8Ų